Cas no 29634-62-6 (1,2-Propanedione, 3-bromo-1-phenyl-)

• Product Name: 1,2-Propanedione, 3-bromo-1-phenyl-
• CAS No: 29634-62-6
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 1440139
• PubChem ID: 12568911
• Update Time: 2025-04-20

1,2-Propanedione, 3-bromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 3-bromo-1-phenyl-
• 3-bromo-1-phenyl-1,2-Propanedione
• DA-24072
• EN300-7864944
• G47051
• 29634-62-6
• 3-bromo-1-phenyl-propane- 1,2-dione
• XNHDJBJSICAZMR-UHFFFAOYSA-N
• 3-bromo-1-phenyl-propane-1,2-dione
• SCHEMBL1435800
• 3-bromo-1-phenylpropane-1,2-dione

• Inchi： 1S/C9H7BrO2/c10-6-8(11)9(12)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： XNHDJBJSICAZMR-UHFFFAOYSA-N
• SMILES： BrCC(C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 225.96291
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives